Cas no 2089732-70-5 (2-(2-Bromo-4-methylphenyl)-4-methyl-1,3-thiazole-5-carbaldehyde)

• Product Name: 2-(2-Bromo-4-methylphenyl)-4-methyl-1,3-thiazole-5-carbaldehyde
• CAS No: 2089732-70-5
• MF: C₁₂H₁₀BrNOS
• MW: 296.182900905609
• CID: 6546879
• PubChem ID: 131566329
• Update Time: 2025-06-09

2-(2-Bromo-4-methylphenyl)-4-methyl-1,3-thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-6508866
• 2-(2-bromo-4-methylphenyl)-4-methyl-1,3-thiazole-5-carbaldehyde
• 2089732-70-5
• 2-(2-Bromo-4-methylphenyl)-4-methyl-1,3-thiazole-5-carbaldehyde

• Inchi： 1S/C12H10BrNOS/c1-7-3-4-9(10(13)5-7)12-14-8(2)11(6-15)16-12/h3-6H,1-2H3
• InChI Key： WJOHOIBHJAANER-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C1=NC(C)=C(C=O)S1

Computed Properties

• Exact Mass: 294.96665g/mol
• Monoisotopic Mass: 294.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-(2-Bromo-4-methylphenyl)-4-methyl-1,3-thiazole-5-carbaldehyde

Introduction to 2-(2-Bromo-4-methylphenyl)-4-methyl-1,3-thiazole-5-carbaldehyde (CAS No. 2089732-70-5)

2-(2-Bromo-4-methylphenyl)-4-methyl-1,3-thiazole-5-carbaldehyde, identified by its CAS number 2089732-70-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a brominated aromatic ring and a carbaldahyde functional group, make it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The thiazole core of 2-(2-Bromo-4-methylphenyl)-4-methyl-1,3-thiazole-5-carbaldehyde is a key pharmacophore that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Thiazole derivatives are well-documented for their ability to interact with various biological targets, making them valuable in the design of novel therapeutic agents. The introduction of a bromine atom at the 2-position of the phenyl ring and a methyl group at the 4-position enhances the electronic properties of the molecule, potentially influencing its binding affinity and metabolic stability.

The carbaldahyde functional group at the 5-position of the thiazole ring is particularly noteworthy. Carbaldahydes are known for their reactivity in forming Schiff bases and other coordination complexes with metal ions. This reactivity has been exploited in various applications, including catalysis and material science. In pharmaceutical contexts, carbaldahyde-containing compounds have shown promise as intermediates in the synthesis of more complex molecules with enhanced biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of 2-(2-Bromo-4-methylphenyl)-4-methyl-1,3-thiazole-5-carbaldehyde with biological targets such as enzymes and receptors. These studies suggest that the compound may exhibit inhibitory activity against certain kinases and transcription factors, which are implicated in various diseases including cancer and inflammatory disorders. The bromine substituent is particularly interesting as it can serve as a handle for further derivatization via cross-coupling reactions, allowing for the creation of libraries of analogs with tailored properties.

In vitro studies have begun to explore the potential applications of 2-(2-Bromo-4-methylphenyl)-4-methyl-1,3-thiazole-5-carbaldehyde in modulating pathways relevant to human health. For instance, preliminary data indicate that this compound may possess anti-proliferative effects on certain cancer cell lines by interfering with critical signaling cascades. Additionally, its structural motif suggests potential activity against bacterial infections, where thiazole derivatives have historically been effective.

The synthesis of 2-(2-Bromo-4-methylphenyl)-4-methyl-1,3-thiazole-5-carbaldehyde involves multi-step organic transformations that highlight its synthetic versatility. Key steps include bromination of a methyl-substituted phenol followed by condensation with thioamides or thioureas to form the thiazole ring. The introduction of the carbaldahyde group typically involves dehydration of a corresponding alcohol derivative under acidic conditions. These synthetic strategies align with modern trends in green chemistry, emphasizing efficient and sustainable methodologies.

The pharmacokinetic profile of 2-(2-Bromo-4-methylphenyl)-4-methyl-1,3-thiazole-5-carbaldehyde is an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary pharmacokinetic studies suggest that modifications to the aromatic ring and functional groups could significantly impact bioavailability and tissue distribution. These findings underscore the importance of structure-activity relationship (SAR) studies in guiding drug development efforts.

Future research directions for 2-(2-Bromo-4-methylphenyl)-4-methyl-1,3-thiazole-5-carbaldehyde include exploring its role in drug discovery programs targeting neurological disorders. The thiazole scaffold has been implicated in modulating neurotransmitter systems, making it an attractive candidate for developing novel therapeutics for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, investigating its interactions with metal ions could open new avenues in metallodrug development.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 2-(2-Bromo-4-methylphenyl)-4-methyl-1,3-thiazole-5-carbaldehyde. Predictive models can rapidly screen large chemical libraries for molecules with desired properties, reducing the time required for hit identification. As computational tools continue to improve, they will play an increasingly pivotal role in guiding experimental design and optimizing molecular structures for efficacy and safety.

In conclusion, 2-(2-Bromo-4-methylphenyl)-4-methyl-1,3-thiazole-5-carbaldehyde (CAS No. 2089732-70-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutic agents targeting various diseases. As research progresses，this molecule is likely to become an important tool in both academic laboratories and industrial drug development pipelines.